Cas no 79381-09-2 (5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-)

79381-09-2 structure
Product name:5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-
5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY- Chemical and Physical Properties
Names and Identifiers
-
- 5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-
- SY365609
- 1,4-Dimethoxy-6,7,8,9-tetrahydro-5-benzocycloheptenone
- 79381-09-2
- 1,4-Dimethoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
- NWPFWBZSTHWIQZ-UHFFFAOYSA-N
- 1,4-Dimethoxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one #
- AKOS012022604
- MFCD11590845
-
- Inchi: InChI=1S/C13H16O3/c1-15-11-7-8-12(16-2)13-9(11)5-3-4-6-10(13)14/h7-8H,3-6H2,1-2H3
- InChI Key: NWPFWBZSTHWIQZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 220.109944368Da
- Monoisotopic Mass: 220.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY- Related Literature
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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5. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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